3-chloro-1H-pyrrolo[2,3-c]pyridine-7-carboxylic acid
Overview
Description
The compound “3-chloro-1H-pyrrolo[2,3-c]pyridine-7-carboxylic acid” is a heterocyclic molecule . It is a reactant for the synthesis of azaindol derivatives and for the preparation of triazoles via regioselective heterocyclization reactions .
Synthesis Analysis
The synthesis of 1H-pyrrolo[2,3-b]pyridine derivatives involves the reaction of the starting material with R-substituted aldehyde at 50°C . The introduction of a carbamoyl group to the C5-position and substitution of a cyclohexylamino group at the C4-position of the 1H-pyrrolo[2,3-b]pyridine ring led to a large increase in inhibitory activity .Molecular Structure Analysis
The molecular structure of this compound is characterized by a pyrrole moiety fused to a pyridine nucleus . The introduction of a carbamoyl group to the C5-position and substitution of a cyclohexylamino group at the C4-position of the 1H-pyrrolo[2,3-b]pyridine ring led to a large increase in inhibitory activity .Chemical Reactions Analysis
The compound “this compound” can be used as a reactant for the synthesis of azaindol derivatives . It can also be used for the preparation of triazoles via regioselective heterocyclization reactions .Scientific Research Applications
Antibacterial Activity : A study by Toja et al. (1986) found that a compound similar to "3-chloro-1H-pyrrolo[2,3-c]pyridine-7-carboxylic acid" demonstrated antibacterial activity in vitro. This suggests potential applications in the development of new antibacterial agents (Toja et al., 1986).
Synthetic Methods : Research by Lichitsky et al. (2010) and Bencková et al. (1997) focused on the synthesis of similar pyrrolopyridine carboxylic acids. These studies contribute to the understanding of efficient synthetic routes for these compounds, which can be beneficial for various scientific applications, including pharmaceutical development (Lichitsky et al., 2010); (Bencková et al., 1997).
Building Blocks in Chemical Synthesis : The compound has been used as an intermediate in the synthesis of various chemical structures. For example, Niu Wen-bo (2011) describes its use in the synthesis of a new insecticide, demonstrating its utility as a building block in chemical synthesis (Niu Wen-bo, 2011).
Versatile Building Blocks : Figueroa‐Pérez et al. (2006) highlighted the use of related pyrrolopyridine compounds as versatile building blocks for the synthesis of azaindole derivatives, indicating the broad applicability of these compounds in medicinal chemistry and materials science (Figueroa‐Pérez et al., 2006).
Mechanism of Action
The compound “3-chloro-1H-pyrrolo[2,3-c]pyridine-7-carboxylic acid” has been studied as a potent inhibitor of the fibroblast growth factor receptor (FGFR) . Abnormal activation of the FGFR signaling pathway plays an essential role in various types of tumors . Therefore, targeting FGFRs represents an attractive strategy for cancer therapy .
Safety and Hazards
Future Directions
The future directions for the research on “3-chloro-1H-pyrrolo[2,3-c]pyridine-7-carboxylic acid” could involve further exploration of its potential as a potent inhibitor of the fibroblast growth factor receptor (FGFR) . Additionally, the intensification of hydrophobic properties by increasing the substituent to two carbon atoms weakened the analgesic properties, although their potential still remained noteworthy . This suggests that future research could focus on optimizing the substituents to enhance the compound’s therapeutic potential.
Properties
IUPAC Name |
3-chloro-1H-pyrrolo[2,3-c]pyridine-7-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H5ClN2O2/c9-5-3-11-6-4(5)1-2-10-7(6)8(12)13/h1-3,11H,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZUJZXEJJEIBKQN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C2=C1C(=CN2)Cl)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H5ClN2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID101221260 | |
Record name | 3-Chloro-1H-pyrrolo[2,3-c]pyridine-7-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101221260 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
196.59 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1190310-17-8 | |
Record name | 3-Chloro-1H-pyrrolo[2,3-c]pyridine-7-carboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1190310-17-8 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Chloro-1H-pyrrolo[2,3-c]pyridine-7-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID101221260 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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